Cas no 862779-42-8 (6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide)

• Product Name: 6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide
• CAS No: 862779-42-8
• MF: C₉H₁₁Br₂N₃
• MW: 321.011739969254
• CID: 3037738
• PubChem ID: 131862172
• Update Time: 2025-04-21

6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dimethyl-imidazo[1,2-a]pyridin-8-ylamine hydrobromide
• 862779-42-8
• DB-399225
• 6-bromo-2,3-dimethylimidazo[1,2-a]pyridin-8-amine hydrobromide

• Inchi： 1S/C9H10BrN3.BrH/c1-5-6(2)13-4-7(10)3-8(11)9(13)12-5;/h3-4H,11H2,1-2H3;1H
• InChI Key： WYJFYSFKIGQUOJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC(C)=C(C)N2C=1)N.Br

Computed Properties

• Exact Mass: 318.93200
• Monoisotopic Mass: 318.93197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 3.83510